Cas no 1361723-97-8 (2-Fluoro-5-(2,3,5-trichlorophenyl)nicotinaldehyde)

• Product Name: 2-Fluoro-5-(2,3,5-trichlorophenyl)nicotinaldehyde
• CAS No: 1361723-97-8
• MF: C₁₂H₅Cl₃FNO
• MW: 304.531603574753
• CID: 4966330
• Update Time: 2025-07-27

2-Fluoro-5-(2,3,5-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(2,3,5-trichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H5Cl3FNO/c13-8-2-9(11(15)10(14)3-8)6-1-7(5-18)12(16)17-4-6/h1-5H
• InChI Key： QDEOWENEIUYZEU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=NC(=C(C=O)C=1)F)Cl)Cl

Computed Properties

• Exact Mass: 302.942075 g/mol
• Monoisotopic Mass: 302.942075 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 30
• Molecular Weight: 304.5

Additional information on 2-Fluoro-5-(2,3,5-trichlorophenyl)nicotinaldehyde

Professional Introduction to 2-Fluoro-5-(2,3,5-trichlorophenyl)nicotinaldehyde (CAS No. 1361723-97-8)

2-Fluoro-5-(2,3,5-trichlorophenyl)nicotinaldehyde, identified by the CAS number 1361723-97-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of nicotinaldehyde derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a fluoro substituent and a trichlorophenyl group, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of 2-Fluoro-5-(2,3,5-trichlorophenyl)nicotinaldehyde involves a series of carefully orchestrated chemical reactions that highlight the expertise in organic synthesis. The introduction of the fluoro group at the 2-position and the trichlorophenyl group at the 5-position are critical steps that define the compound's identity and functionality. These modifications not only enhance the compound's solubility and stability but also influence its interactions with biological targets. The synthesis process typically involves condensation reactions, chlorination, and fluorination steps, each requiring precise control to ensure high yield and purity.

In recent years, there has been a growing interest in exploring the pharmacological potential of nicotinaldehyde derivatives. The structural motif of 2-Fluoro-5-(2,3,5-trichlorophenyl)nicotinaldehyde has been investigated for its possible applications in treating various diseases, including neurological disorders and infectious diseases. Preliminary studies have suggested that this compound exhibits promising antimicrobial and anti-inflammatory properties. The fluoro substituent is known to enhance metabolic stability, while the trichlorophenyl group contributes to binding affinity with specific biological receptors.

One of the most intriguing aspects of 2-Fluoro-5-(2,3,5-trichlorophenyl)nicotinaldehyde is its role as a building block in medicinal chemistry. Researchers have utilized this compound to develop novel derivatives with enhanced pharmacological profiles. For instance, modifications at the aldehyde group can lead to Schiff base formations, which are known to exhibit significant biological activity. The versatility of this scaffold allows chemists to explore a wide range of chemical transformations, opening up new avenues for drug discovery.

The latest advancements in computational chemistry have further accelerated the study of 2-Fluoro-5-(2,3,5-trichlorophenyl)nicotinaldehyde. Molecular modeling techniques have been employed to predict the binding interactions between this compound and target proteins. These studies provide valuable insights into the compound's mechanism of action and help in designing more effective derivatives. Additionally, virtual screening methods have been used to identify potential drug candidates based on structural similarity to known active compounds.

The biological evaluation of 2-Fluoro-5-(2,3,5-trichlorophenyl)nicotinaldehyde has revealed several interesting findings. In vitro assays have shown that this compound demonstrates moderate activity against certain bacterial strains and can inhibit inflammatory pathways. These results are particularly promising for developing new therapeutic agents targeting infectious diseases and chronic inflammatory conditions. Further studies are ongoing to elucidate the detailed pharmacological mechanisms and to optimize the compound's efficacy and safety profile.

The industrial significance of 2-Fluoro-5-(2,3,5-trichlorophenyl)nicotinaldehyde cannot be overstated. Its synthesis provides an excellent example of how organic chemistry can be applied to produce complex molecules with tailored properties. As pharmaceutical companies continue to seek innovative compounds for drug development, intermediates like this one play a crucial role in bridging the gap between laboratory research and clinical applications. The ability to modify its structure allows for rapid iteration in drug design processes, ultimately leading to more effective treatments for patients worldwide.

The future prospects for 2-Fluoro-5-(2,3,5-trichlorophenyl)nicotinaldehyde are vast and exciting. With ongoing research focused on understanding its biological activities and optimizing its pharmacological properties, this compound is poised to make significant contributions to the pharmaceutical industry. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into tangible therapeutic benefits. As new technologies emerge in drug discovery and molecular biology, the potential applications of this compound are likely to expand even further.